Cas no 1291101-39-7 (1-(4-isocyanatobutyl)pyrrolidine)

• Product Name: 1-(4-isocyanatobutyl)pyrrolidine
• CAS No: 1291101-39-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 1104179
• PubChem ID: 92035147
• Update Time: 2025-10-30

1-(4-isocyanatobutyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-isocyanatobutyl)-Pyrrolidine
• 1-(4-isocyanatobutyl)pyrrolidine

• Inchi： 1S/C9H16N2O/c12-9-10-5-1-2-6-11-7-3-4-8-11/h1-8H2
• InChI Key： LOTBFFSZMDAPAH-UHFFFAOYSA-N
• SMILES： N1(CCCCN=C=O)CCCC1

Additional information on 1-(4-isocyanatobutyl)pyrrolidine

Introduction to 1-(4-isocyanatobutyl)pyrrolidine (CAS No. 1291101-39-7)

1-(4-isocyanatobutyl)pyrrolidine, with the CAS number 1291101-39-7, is a versatile compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with an isocyanate functional group attached to a butyl chain. The combination of these features endows 1-(4-isocyanatobutyl)pyrrolidine with a wide range of potential applications, particularly in the development of new drugs and materials.

The isocyanate group in 1-(4-isocyanatobutyl)pyrrolidine is highly reactive and can participate in various chemical reactions, such as the formation of urethane linkages. This reactivity makes it an essential building block in the synthesis of polymers, coatings, and adhesives. Additionally, the pyrrolidine ring provides structural stability and can influence the overall properties of the compound, such as solubility and reactivity.

In the context of pharmaceutical research, 1-(4-isocyanatobutyl)pyrrolidine has been explored for its potential as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties, such as improved bioavailability and reduced toxicity.

A notable application of 1-(4-isocyanatobutyl)pyrrolidine is in the field of drug delivery systems. The ability to form stable urethane linkages with other molecules makes it an attractive candidate for creating drug carriers that can improve the efficacy and safety of therapeutic agents. These carriers can be designed to release drugs in a controlled manner, enhancing their therapeutic effects while minimizing side effects.

The structural versatility of 1-(4-isocyanatobutyl)pyrrolidine also extends to its use in combinatorial chemistry. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, accelerating the discovery of new lead compounds for drug development. This approach has been particularly useful in identifying molecules with anti-inflammatory, antiviral, and anticancer properties.

In addition to its applications in drug discovery and delivery, 1-(4-isocyanatobutyl)pyrrolidine has found utility in materials science. Its reactivity with various functional groups allows for the creation of advanced materials with tailored properties. For example, it can be used to synthesize polyurethanes with enhanced mechanical strength and thermal stability, making them suitable for use in automotive, aerospace, and construction industries.

The safety profile of 1-(4-isocyanatobutyl)pyrrolidine is another important consideration. While isocyanates are generally known for their potential health hazards, proper handling and storage protocols can mitigate these risks. Researchers and industry professionals must adhere to established guidelines to ensure safe usage and minimize exposure.

In conclusion, 1-(4-isocyanatobutyl)pyrrolidine (CAS No. 1291101-39-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool in chemical synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing these fields.